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Personal protective equipment for handling
Trioctyl borate
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Compound of Interest

Compound Name: Trioctyl borate

Cat. No.: B1581615

Essential Safety and Handling Guide for Trioctyl
Borate

FOR IMMEDIATE USE: This guide provides essential safety, handling, and disposal
information for laboratory personnel working with Trioctyl borate. Adherence to these
procedures is critical for ensuring a safe laboratory environment.

Trioctyl borate, a combustible liquid, is moderately toxic by ingestion and can cause eye
irritation.[1] Proper handling and disposal are crucial to mitigate risks. This document outlines
the necessary personal protective equipment (PPE), exposure limits, and detailed protocols for
routine handling and emergency situations.

Chemical and Physical Properties

A clear understanding of Trioctyl borate's properties is fundamental to its safe handling.
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Property Value Source
Molecular Formula C24H51B0O3 [1112][3]
Molecular Weight 398.48 g/mol [11[2][3]
Appearance Colorless or pale yellow liquid [4]
Density 0.855 g/cm? [3]

. Soluble in organic solvents,
Solubility ) ) [4]
insoluble in water

Occupational Exposure Limits

While specific occupational exposure limits for Trioctyl borate have not been established, the
limits for related inorganic borate compounds provide a conservative guideline for ensuring
personnel safety.[5][6]

Organization TWA (8-hour) STEL (15-minute) Notes

As inhalable fraction
for Borate

ACGIH 2 mg/m3 6 mg/m3
Compounds,

Inorganic.[5][7][8][9]

10-hour TWA for
NIOSH 1 ma/m3 Borate Compounds,
mg/m
° Inorganic (Anhydrous

and Pentahydrate).[5]

Total dust for Boric

OSHA 15 mg/m3 )
Acid.[8]

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; ACGIH: American
Conference of Governmental Industrial Hygienists; NIOSH: National Institute for Occupational
Safety and Health; OSHA: Occupational Safety and Health Administration.

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling Trioctyl borate to prevent skin and eye
contact, and inhalation.

Protection Type Recommended Equipment  Justification

) Chemical safety goggles and a  To protect against splashes
Eye and Face Protection

face shield. and eye irritation.[10]
) Chemical-resistant gloves To prevent skin absorption and
Hand Protection o
(e.g., neoprene). irritation.[6]

] To protect against splashes
] A lab coat or chemical- o
Body Protection ] and contamination of personal
resistant apron.

clothing.
Use in a well-ventilated area or
under a chemical fume hood. If
) ) ventilation is inadequate, a To prevent inhalation of
Respiratory Protection ]
NIOSH-approved respirator vapors.

with appropriate cartridges

should be used.

Standard Operating Procedure for Trioctyl Borate

Following a systematic workflow from preparation to disposal is essential for minimizing risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-trioctyl-borate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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